3-Fluoro-2-(pyrrolidin-3-yloxy)pyridinehydrochloride
Description
3-Fluoro-2-(pyrrolidin-3-yloxy)pyridine hydrochloride is a chemical compound with the molecular formula C9H12ClFN2O and a molecular weight of 218.66 . It is used in research and development .
Molecular Structure Analysis
The molecular structure of 3-Fluoro-2-(pyrrolidin-3-yloxy)pyridine hydrochloride consists of a pyridine ring with a fluorine atom at the 3rd position and a pyrrolidin-3-yloxy group at the 2nd position . The exact structure can be determined using techniques such as NMR spectroscopy .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Fluoro-2-(pyrrolidin-3-yloxy)pyridine hydrochloride include its molecular weight (218.66) and molecular formula (C9H12ClFN2O) . Additional properties such as melting point, boiling point, and density can be determined using various analytical techniques .Scientific Research Applications
Regioselective Fluorination
Research on the regioselective fluorination of 2-aminopyridines and pyridin-2(1H)-ones revealed the synthesis of fluorinated pyridines with high yields and regioselectivities. The study signifies the influence of electron-deficient pyridine systems activated by amino or hydroxyl groups at specific positions, emphasizing the chemical versatility and potential applications of such fluorinated compounds (Zhou et al., 2018).
Synthesis and Recognition by VHL E3 Ubiquitin Ligase
A study focused on the synthesis, conformational analysis, and stereoselective recognition of 3-fluoro-4-hydroxyprolines by the VHL E3 ubiquitin ligase for targeted protein degradation. The research indicated how hydroxylation and fluorination of proline modify molecular recognition, shedding light on the biochemistry of such modifications and their implications in medicinal chemistry and drug development (Testa et al., 2018).
Diastereoselective Synthesis of Fluorinated N-heterocycles
Research on the diastereoselective synthesis of trans-3-fluoro-2-substituted piperidines and pyrrolidines revealed methods for electrophilic and nucleophilic fluorination to obtain fluorinated N-heterocycles. The study is relevant for understanding the synthesis and applications of such compounds in pharmaceuticals and material science (Gichuhi et al., 2014).
properties
IUPAC Name |
3-fluoro-2-pyrrolidin-3-yloxypyridine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2O.ClH/c10-8-2-1-4-12-9(8)13-7-3-5-11-6-7;/h1-2,4,7,11H,3,5-6H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNUIRKBSHMWQLY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1OC2=C(C=CC=N2)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-2-(pyrrolidin-3-yloxy)pyridinehydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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